Cas no 2171937-99-6 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid
• CAS No: 2171937-99-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6258492
• PubChem ID: 165562325
• Update Time: 2025-10-30

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid
• EN300-1503787
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid
• 2171937-99-6

• Inchi： 1S/C26H30N2O5/c1-17(23(29)30)15-27-24(31)26(13-7-2-8-14-26)28-25(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,2,7-8,13-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： CAZJHDYTTFWDND-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCC(C(=O)O)C)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid

Introduction to 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid (CAS No. 2171937-99-6)

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid, identified by its CAS number 2171937-99-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluoren-9-ylmethyl ester moiety and an aminocyclohexylformamide backbone. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in medicinal chemistry.

The fluoren-9-ylmethyl ester component is particularly noteworthy due to its potential role as a bioisostere, offering a balance between lipophilicity and metabolic stability. This feature is increasingly relevant in modern drug design, where optimizing pharmacokinetic profiles is crucial for improving drug efficacy and reducing side effects. The presence of the fluoren scaffold has been explored in various therapeutic areas, including oncology and neurodegenerative diseases, owing to its ability to enhance molecular interactions with biological targets.

Complementing the fluoren moiety, the aminocyclohexylformamide segment introduces rigidity and conformational constraints to the molecule. This structural element is often employed in drug design to improve binding affinity and selectivity. The cyclohexyl ring provides a stable three-dimensional structure, while the formamide group can participate in hydrogen bonding interactions, further enhancing the compound's potential as a pharmacophore. Together, these structural components contribute to the compound's multifaceted nature, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that incorporate advanced structural motifs like those found in 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid. One particularly exciting area of research involves the exploration of such molecules as modulators of protein-protein interactions (PPIs). PPIs play a pivotal role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. By designing molecules that can selectively interact with specific PPIs, researchers aim to develop therapies that address these complex pathological mechanisms.

The fluoren-9-ylmethyl ester moiety has been shown to enhance the solubility and bioavailability of attached molecules, making it an attractive feature for drug candidates. Additionally, the aminocyclohexylformamide segment can be further functionalized to fine-tune its interactions with biological targets. For instance, introducing additional substituents at strategic positions on the cyclohexyl ring or modifying the formamide group can alter binding affinities and selectivity profiles. Such modifications are critical for optimizing lead compounds during the drug discovery process.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design (SBDD) and computationally guided molecular optimization. Advanced computational techniques, such as molecular dynamics simulations and virtual screening, have enabled researchers to predict how different structural modifications will impact molecular behavior. These tools have been instrumental in identifying promising candidates like 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid, which exhibit favorable properties based on their predicted interactions with biological targets.

The compound's potential applications extend beyond oncology; it has also shown promise in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. In these conditions, aberrant protein aggregation and PPIs are key pathological features. Small molecules that can disrupt these interactions or modulate their activity could offer novel therapeutic strategies. The unique structural features of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid make it well-suited for such applications.

Furthermore, the compound's synthesis presents an interesting challenge for organic chemists. The multi-step synthesis involves key transformations such as peptide coupling reactions, protecting group chemistry, and functional group manipulations. Each step must be carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

The role of fluorescent dyes derived from fluorene derivatives cannot be overstated either; they are widely used as probes in biochemical assays due to their excellent photophysical properties such as high quantum yields and fluorescence intensity. This suggests that derivatives of this compound could also find utility beyond traditional drug development roles but also potentially serving as fluorescent markers or sensors within biomedical research contexts.

In conclusion,3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid (CAS No. 2171937-99-6) represents a fascinating example of how intricate molecular structures can be leveraged for therapeutic purposes. Its unique combination of structural motifs offers opportunities for designing novel drugs targeting complex diseases like cancer and neurodegenerative disorders through modulating PPIs among other mechanisms while also serving potentially broader roles within biochemical research thanks largely due attributes inherited from its core fluorene-based component.